1-(3-butoxybenzoyl)-2-methylpiperidine

• IUPAC Name: (3-butoxyphenyl)-(2-methylpiperidin-1-yl)methanone
• InChI: InChI=1S/C17H25NO2/c1-3-4-12-20-16-10-7-9-15(13-16)17(19)18-11-6-5-8-14(18)2/h7,9-10,13-14H,3-6,8,11-12H2,1-2H3
• InChI Key: CYJGCKRQMNPDIE-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC1=CC=CC(=C1)C(=O)N2CCCCC2C
• Molecular Formula: C17H25NO2
• Molecular Weight: 275.4 g/mol

Description

1-(3-butoxybenzoyl)-2-methylpiperidine, also known as BMBMP, is a chemical compound that belongs to the class of piperidine derivatives. It is a potent and selective inhibitor of the serotonin transporter (SERT) that has been extensively studied for its potential use in the treatment of various psychiatric disorders, such as depression, anxiety, and obsessive-compulsive disorder.

Mechanism of Action

1-(3-butoxybenzoyl)-2-methylpiperidine acts as a selective inhibitor of the SERT, which is responsible for the reuptake of serotonin in the brain. By blocking the reuptake of serotonin, 1-(3-butoxybenzoyl)-2-methylpiperidine increases the levels of serotonin in the synaptic cleft, which leads to an improvement in mood and other psychiatric symptoms. 1-(3-butoxybenzoyl)-2-methylpiperidine has been shown to have a high affinity for the SERT, which makes it a potent and selective inhibitor of this transporter.
Biochemical and Physiological Effects:
1-(3-butoxybenzoyl)-2-methylpiperidine has been shown to have a range of biochemical and physiological effects. It has been shown to increase serotonin levels in the brain, which has been linked to improvements in mood, anxiety, and other psychiatric symptoms. 1-(3-butoxybenzoyl)-2-methylpiperidine has also been shown to have anxiolytic effects and can reduce the symptoms of anxiety in animal models. Additionally, 1-(3-butoxybenzoyl)-2-methylpiperidine has been shown to have antidepressant effects and can reduce the symptoms of depression in animal models.

Advantages and Limitations for Lab Experiments

1-(3-butoxybenzoyl)-2-methylpiperidine has several advantages for lab experiments. It is a potent and selective inhibitor of the SERT, which makes it a valuable tool for studying the role of serotonin in the brain. 1-(3-butoxybenzoyl)-2-methylpiperidine has also been shown to have a high affinity for the SERT, which makes it a potent inhibitor of this transporter. However, 1-(3-butoxybenzoyl)-2-methylpiperidine has some limitations for lab experiments. It is a relatively new compound, and there is still much to learn about its mechanism of action and potential uses. Additionally, 1-(3-butoxybenzoyl)-2-methylpiperidine is a complex molecule, and its synthesis can be challenging, which may limit its availability for lab experiments.

Future Directions

There are several future directions for research on 1-(3-butoxybenzoyl)-2-methylpiperidine. One area of research is the development of more potent and selective inhibitors of the SERT. Another area of research is the investigation of the potential therapeutic uses of 1-(3-butoxybenzoyl)-2-methylpiperidine in the treatment of various psychiatric disorders. Additionally, more research is needed to understand the mechanism of action of 1-(3-butoxybenzoyl)-2-methylpiperidine and its potential side effects. Overall, 1-(3-butoxybenzoyl)-2-methylpiperidine is a promising compound that has the potential to be a valuable tool for studying the role of serotonin in the brain and for the treatment of various psychiatric disorders.

Scientific Research Applications

1-(3-butoxybenzoyl)-2-methylpiperidine has been extensively studied for its potential use in the treatment of various psychiatric disorders. Several research studies have shown that 1-(3-butoxybenzoyl)-2-methylpiperidine has a high affinity for the SERT and can effectively block the reuptake of serotonin in the brain. This results in an increase in serotonin levels, which has been linked to improvements in mood, anxiety, and other psychiatric symptoms.